tert-butyl N-[(3R,4R)-3-fluoropiperidin-4-yl]carbamate

• IUPAC Name: tert-butyl N-[(3R,4R)-3-fluoropiperidin-4-yl]carbamate
• InChI: InChI=1S/C10H19FN2O2/c1-10(2,3)15-9(14)13-8-4-5-12-6-7(8)11/h7-8,12H,4-6H2,1-3H3,(H,13,14)/t7-,8-/m1/s1
• InChI Key: MPIIBGAKGQZLDK-HTQZYQBOSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC1CCNCC1F
• Isomeric SMILES: CC(C)(C)OC(=O)N[C@@H]1CCNC[C@H]1F
• Molecular Formula: C10H19FN2O2
• DSSTOX Substance ID: DTXSID601142647
• Molecular Weight: 218.27 g/mol
• CAS RN: 1523530-29-1

Description

The compound "tert-butyl N-[(3R,4R)-3-fluoropiperidin-4-yl]carbamate" is a chemical entity that is not directly described in the provided papers. However, the papers do discuss related tert-butyl carbamate compounds and their synthesis, which can provide insights into the general class of tert-butyl carbamates. These compounds are often used as intermediates in organic synthesis and can be modified to produce a variety of biologically active molecules or serve as protected forms of amines .

Synthesis Analysis

The synthesis of tert-butyl carbamate derivatives typically involves protection strategies and multi-step reactions. For instance, tert-butyl (phenylsulfonyl)alkyl-N-hydroxycarbamates are prepared from aldehydes and tert-butyl N-hydroxycarbamate using sodium benzenesulfinate and formic acid . Another example is the synthesis of (R)-tert-butyl (1-hydroxybut-3-yn-2-yl) carbamate from L-Serine through a seven-step process that includes esterification, Boc protection, and Corey-Fuchs reaction . These methods highlight the complexity and versatility of synthesizing tert-butyl carbamate derivatives.

Molecular Structure Analysis

The molecular structure of tert-butyl carbamates is characterized by the presence of the tert-butyl group attached to the nitrogen of the carbamate moiety. This structural feature is important for the stability and reactivity of the compound. For example, the tert-butyl group in tert-butyl 4-(5-(3-fluorophenyl)-1,2,4-oxadiazol-3-yl)piperazine-1-carboxylate provides steric bulk and influences the overall molecular conformation, as confirmed by X-ray diffraction studies .

Chemical Reactions Analysis

Tert-butyl carbamates are reactive intermediates that can undergo various chemical transformations. They can react with organometallics to give N-(Boc)hydroxylamines or serve as precursors for the synthesis of a wide range of amines through reactions with N-tert-butanesulfinyl imines . Additionally, the reactivity of N-tert-butyl-1,2-diaminoethane with carbon dioxide to form a carbamate salt illustrates the potential for tert-butyl carbamates to participate in reactions with small molecules like CO2 .

Physical and Chemical Properties Analysis

The physical and chemical properties of tert-butyl carbamates are influenced by their molecular structure. The presence of the tert-butyl group imparts certain steric and electronic effects that can affect the compound's solubility, boiling point, and stability. For instance, the crystalline structure of tert-butyl 4-(5-(3-fluorophenyl)-1,2,4-oxadiazol-3-yl)piperazine-1-carboxylate demonstrates intermolecular interactions and aromatic π-π stacking, which are important for the solid-state properties of the compound .